Cas no 886370-35-0 (2-(3-Methoxy-4-methyl-phenyl)-thiazole-5-carboxylic acid)

2-(3-Methoxy-4-methyl-phenyl)-thiazole-5-carboxylic acid structure
886370-35-0 structure
Product Name:2-(3-Methoxy-4-methyl-phenyl)-thiazole-5-carboxylic acid
CAS No:886370-35-0
MF:C12H11NO3S
MW:249.285641908646
CID:2811478
Update Time:2023-08-07

2-(3-Methoxy-4-methyl-phenyl)-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-METHOXY-4-METHYL-PHENYL)-THIAZOLE-5-CARBOXYLIC ACID
    • AB41733
    • 2-(3-Methoxy-4-methyl-phenyl)-thiazole-5-carboxylic acid
    • Inchi: 1S/C12H11NO3S/c1-7-3-4-8(5-9(7)16-2)11-13-6-10(17-11)12(14)15/h3-6H,1-2H3,(H,14,15)
    • InChI Key: UQUSJYYMYAHWSX-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CN=C1C1C=CC(C)=C(C=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 287
  • XLogP3: 2.8
  • Topological Polar Surface Area: 87.7
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